Cas no 56973-16-1 (1,1'-(2,4,5,6-tetrafluorobenzene-1,3-diyl)bis(1H-pyrrole-2,5-dione))

• Product Name: 1,1'-(2,4,5,6-tetrafluorobenzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
• CAS No: 56973-16-1
• MF: C₁₄H₄F₄N₂O₄
• MW: 340.186177253723
• CID: 1600414
• PubChem ID: 42077
• Update Time: 2025-04-21

1,1'-(2,4,5,6-tetrafluorobenzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2,4,5,6-tetrafluorobenzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
• 1-[3-(2,5-dioxopyrrol-1-yl)-2,4,5,6-tetrafluorophenyl]pyrrole-2,5-dione
• MALEIMIDE, 1,1'-(TETRAFLUORO-m-PHENYLENE)DI-
• Tetrafluoro-m-phenylene-dimaleimide
• 56973-16-1
• DTXSID00205573
• BRN 1513327
• 1,1'-(Tetrafluoro-m-phenylene)dimaleimide
• SCHEMBL24702073
• Tfphm

• Inchi： 1S/C14H4F4N2O4/c15-9-10(16)13(19-5(21)1-2-6(19)22)12(18)14(11(9)17)20-7(23)3-4-8(20)24/h1-4H
• InChI Key： SUPCLWXGARWYKB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1N1C(C=CC1=O)=O)F)F)F)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 340.01072
• Monoisotopic Mass: 340.01071926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76